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Get Quote

Solubility Data & Solution Preparation

The following table summarizes the key solubility data and solution preparation details for Calceolarioside

B in DMSO and methanol.

Solvent Solubility Stock Solution Concentration Notes

| DMSO | ~250 mg/mL (approx. 522.52 mM) [1] | 20.8 mg/mL (for in vivo formulations) [1] | - Suitable for

high-concentration stock solutions.

Purity: ≥98% [1]. | | Methanol | Soluble [2] [3] | Information missing | - A common solvent for
extraction and analysis [2].

PhytoLab lists it as a solvent for their reference substance [3]. |

Detailed Experimental Protocols

Preparation of DMSO Stock Solution

This protocol is adapted from supplier data for creating a standard stock solution [1].
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Calculation: Weigh an appropriate amount of Calceolarioside B (purity ≥98%) [1]. To achieve a

concentration of ~250 mg/mL, dissolve 25 mg of the compound in 100 µL of anhydrous DMSO.
Dissolution: Add the DMSO directly to the vial of powdered Calceolarioside B. Gently vortex or

sonicate the mixture to ensure complete dissolution, resulting in a clear solution.
Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C, and protect from light by using amber vials or
wrapping the container in aluminum foil [1].

Preparation of Working Solutions for Biological Assays

The following workflow outlines the process for preparing a working solution for in vivo studies using a

DMSO stock solution and co-solvents. This method sequentially adds solvents to maintain solubility when

diluting the stock solution with aqueous buffers [1].
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Prepare DMSO Stock Solution
(20.8 mg/mL)

Add 100 µL stock to
400 µL PEG300

Mix evenly

Add 50 µL Tween-80

Mix evenly

Add 450 µL Saline
(0.9% NaCl)

Final Working Solution
2.08 mg/mL in vehicle

Click to download full resolution via product page

Storage & Handling Recommendations

Proper handling is crucial for maintaining the stability and activity of Calceolarioside B.

Long-term Storage: For the solid powder, store at -20°C (stable for up to 3 years) or 4°C (stable for

up to 2 years). For DMSO stock solutions in solvent, store at -80°C (stable for up to 6 months) or
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-20°C (stable for 1 month) [1].

Light Sensitivity: The compound requires protection from light during storage and transportation
[1].

Quality Control: For analytical purposes like HPLC content determination, use a certified Reference
Substance with a defined purity (e.g., ≥95.0%) [3].

Biological Relevance & Research Context

Calceolarioside B is a hydroxycinnamic acid derivative with demonstrated bioactivity relevant to drug

discovery [1] [2].

Key Bioactivities:

Aldose Reductase Inhibition: Inhibits rat lens aldose reductase (RLAR) with an IC₅₀ of 23.99
μM, indicating potential for managing diabetic complications [1].

Antioxidant Activity: Effectively scavenges DPPH free radicals with an IC₅₀ of 94.60 μM [1].
Broad Therapeutic Potential: Extracts containing Calceolarioside B and related compounds

are reported to have antibacterial, anti-inflammatory, antiviral, and anticancer activities [2] [4]
[5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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